1-(2-fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole

• Molecular Formula: C22H20FN3O2S2
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 1-[(2-fluorophenyl)methyl]-2-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)benzimidazole
• InChI: InChI=1S/C22H20FN3O2S2/c23-17-8-2-1-7-16(17)15-25-19-10-4-3-9-18(19)24-22(25)20-11-5-13-26(20)30(27,28)21-12-6-14-29-21/h1-4,6-10,12,14,20H,5,11,13,15H2
• InChI Key: YBEXNRGKGWNRHP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CS2)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5F

Description

1-(2-Fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole is a benzimidazole derivative with a 2-fluorobenzyl group at position 1 and a sulfonylated pyrrolidine moiety at position 2. The pyrrolidine ring is modified with a thiophene-2-sulfonyl group, which introduces both steric bulk and electronic effects. Benzimidazoles are privileged scaffolds in medicinal chemistry due to their versatility in binding biological targets, such as enzymes and receptors, via hydrogen bonding, π-π interactions, and hydrophobic effects . The fluorinated benzyl group enhances lipophilicity and metabolic stability, while the sulfonylated pyrrolidine may contribute to hydrogen-bonding interactions with target proteins .

Biological Activity

1-(2-Fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole, identified by its CAS number 872986-93-1, is a compound of interest due to its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and therapeutic potential based on diverse research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{18}H_{20}FN_{3}O_{5}S_{2}$ with a molecular weight of 441.5 g/mol. The structure features a benzimidazole core linked to a thiophenesulfonyl-pyrrolidine moiety, which may contribute to its biological activity.

Biological Activity Overview

Research has indicated that compounds similar to 1-(2-fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole exhibit various biological activities, including:

• Antitumor Activity : Compounds within the benzimidazole family have shown promise in inhibiting tumor cell proliferation. For instance, studies have demonstrated that derivatives can significantly reduce cell viability in cancer cell lines with IC50 values often in the low micromolar range .
• Antimicrobial Properties : Some benzimidazole derivatives have exhibited antibacterial and antifungal activities, making them candidates for further development as antimicrobial agents .

The mechanisms through which 1-(2-fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole exerts its effects may involve:

• DNA Interaction : Many benzimidazole derivatives interact with DNA, particularly binding within the minor groove, which can lead to inhibition of replication and transcription processes in cancer cells .
• Enzyme Inhibition : There is evidence that these compounds may inhibit specific enzymes involved in tumor growth and survival pathways, contributing to their antitumor effects.
• Apoptosis Induction : Studies suggest that certain benzimidazole derivatives can trigger apoptotic pathways in cancer cells, leading to increased rates of programmed cell death .

Research Findings and Case Studies

A review of relevant literature highlights several studies focusing on the biological activity of similar compounds:

Study	Findings
Liu et al. (2021)	Identified compounds with significant antitumor activity against various cancer cell lines; compounds showed lower toxicity while effectively inhibiting tumor growth .
Feng et al. (2015)	Reported on the synthesis of novel benzimidazole derivatives with potent antimicrobial properties; some compounds displayed higher efficacy than traditional antibiotics .
Science.gov (2018)	Discussed the development of benzimidazole derivatives with dual action against cancer and infectious diseases, suggesting broad therapeutic potential .

Scientific Research Applications

Structural Features

Feature	Description
Core Structure	Benzimidazole fused with a pyrrolidine ring
Functional Groups	Fluorobenzyl, thiophenesulfonyl
Key Atoms	Fluorine, sulfur

The presence of the fluorine atom and the sulfonamide group can significantly influence the compound's reactivity and biological activity.

Pharmacological Studies

1-(2-fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole has been studied for its potential pharmacological applications, particularly in the following areas:

• Anticancer Activity : Compounds containing benzimidazole and thiophene moieties have shown promise in inhibiting cancer cell proliferation. Empirical studies are necessary to evaluate the specific anticancer efficacy of this compound.
• Antimicrobial Properties : The unique structure may provide enhanced activity against various pathogens. Research into its antibacterial or antifungal capabilities could yield valuable insights.

Synthetic Routes

The synthesis of 1-(2-fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole involves several steps typical in organic chemistry. Potential synthetic routes include:

• Formation of the benzimidazole core through condensation reactions.
• Introduction of the fluorobenzyl substituent via nucleophilic substitution.
• Synthesis of the thiophenesulfonamide component through sulfonation reactions.

These synthetic strategies reflect standard practices for constructing complex heterocycles.

Interaction Studies

Understanding how 1-(2-fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole interacts with biological targets is crucial for elucidating its pharmacological profile. Potential studies may include:

• Binding Affinity Studies : Evaluating how well the compound binds to specific receptors or enzymes.
• Mechanism of Action : Investigating the biochemical pathways affected by this compound to understand its therapeutic potential.

Example Case Study: Benzimidazole Derivatives

Research on benzimidazole derivatives has shown a broad range of biological activities, including:

Compound	Activity	Reference
1-(4-Fluorobenzyl)-2-(pyridin-2-yl)-1H-benzimidazole	Anticancer
4-Fluoro-benzimidazole	Antimicrobial

These findings suggest that similar compounds may exhibit comparable activities, warranting further investigation into 1-(2-fluorobenzyl)-2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substitution Patterns and Pharmacophore Features

A comparative analysis of structurally related benzimidazole derivatives is provided below:

Compound Name	Position 1 Substituent	Position 2 Substituent	Key Features	Reference
Target Compound	2-Fluorobenzyl	1-(Thiophen-2-ylsulfonyl)pyrrolidin-2-yl	Sulfonylated pyrrolidine enhances polarity; thiophene contributes π-π interactions.
2-(Thiophen-2-yl)-1-(thiophen-2-ylmethyl)-1H-benzimidazole	Thiophen-2-ylmethyl	Thiophen-2-yl	Dual thiophene groups act as bidentate ligands; lacks sulfonyl group.
1-[2-(Morpholin-4-yl)ethyl]-1H-benzimidazole derivatives (e.g., 2b–2g)	2-(Morpholin-4-yl)ethyl	Aryl groups (e.g., 4-methoxyphenyl)	Morpholine improves solubility; aryl groups modulate receptor affinity.
4-[1-(2-Fluorobenzyl)-1H-benzimidazol-2-yl]-1-(3-methylphenyl)-2-pyrrolidinone	2-Fluorobenzyl	Pyrrolidinone (lactam)	Pyrrolidinone introduces hydrogen-bonding potential; lacks sulfonyl group.
1-(4-Fluorobenzyl)-2-(pyridin-2-yl)-1H-benzimidazole	4-Fluorobenzyl	Pyridin-2-yl	Pyridine nitrogen enhances basicity; fluorobenzyl improves bioavailability.

Pharmacological and Toxicological Insights

• Target Compound : The sulfonylated pyrrolidine may mimic protein surface elements (e.g., β-turns), enhancing target engagement . Fluorination reduces metabolic degradation, a feature shared with 1-(4-fluorobenzyl)-2-(pyridin-2-yl)-1H-benzimidazole .
• Morpholine Derivatives : Demonstrated broad pharmacological activity (e.g., anticancer, antimicrobial) in screening studies, though specific data for the target compound is lacking .

Key Differentiators and Implications

Sulfonylated Pyrrolidine vs.

Fluorobenzyl vs. Pyridinyl Substituents : The 2-fluorobenzyl group offers greater lipophilicity than pyridinyl groups, enhancing blood-brain barrier penetration in neuroactive compounds .

Thiophene Sulfonyl vs. Thiophene Methyl : The sulfonyl group in the target compound introduces stronger electron-withdrawing effects, which may modulate electronic interactions with enzymatic active sites compared to simple thiophene-methyl groups .